Cas no 2137601-59-1 (Sodium (2-chlorophenyl)methanesulfinate)

• Product Name: Sodium (2-chlorophenyl)methanesulfinate
• CAS No: 2137601-59-1
• MF: C₇H₆ClNaO₂S
• MW: 212.629110813141
• CID: 5821854
• PubChem ID: 165952336
• Update Time: 2025-05-28

Sodium (2-chlorophenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723036
• sodium (2-chlorophenyl)methanesulfinate
• 2137601-59-1
• Sodium (2-chlorophenyl)methanesulfinate

• Inchi： 1S/C7H7ClO2S.Na/c8-7-4-2-1-3-6(7)5-11(9)10;/h1-4H,5H2,(H,9,10);/q;+1/p-1
• InChI Key： LDIFRPVRGVTPLL-UHFFFAOYSA-M
• SMILES： ClC1C=CC=CC=1CS(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.9674726g/mol
• Monoisotopic Mass: 211.9674726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium (2-chlorophenyl)methanesulfinate

Recent Advances in the Study of Sodium (2-chlorophenyl)methanesulfinate (CAS: 2137601-59-1)

In recent years, Sodium (2-chlorophenyl)methanesulfinate (CAS: 2137601-59-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique sulfinate functional group, has been explored for its potential applications in drug synthesis, catalysis, and as a building block for more complex molecules. The latest studies have focused on its reactivity, stability, and potential therapeutic benefits, making it a subject of interest for researchers aiming to develop novel pharmaceutical agents.

One of the key areas of research involves the use of Sodium (2-chlorophenyl)methanesulfinate in the synthesis of sulfone-containing compounds, which are prevalent in many FDA-approved drugs. Recent publications highlight its role in facilitating sulfonylation reactions under mild conditions, offering a more efficient and environmentally friendly alternative to traditional methods. These advancements are particularly relevant for the development of anti-inflammatory and antimicrobial agents, where sulfone moieties play a critical role in biological activity.

Another promising direction is the investigation of Sodium (2-chlorophenyl)methanesulfinate as a precursor for the development of new radiopharmaceuticals. Studies have demonstrated its potential in the chelation of radioactive isotopes, which could be utilized in diagnostic imaging and targeted cancer therapies. The compound's ability to form stable complexes with metal ions while maintaining low toxicity profiles makes it a valuable candidate for further exploration in this domain.

Furthermore, recent computational and experimental studies have shed light on the mechanistic pathways involved in the reactions of Sodium (2-chlorophenyl)methanesulfinate. Density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity of the compound, aiding in the design of more efficient synthetic routes. These findings are complemented by experimental data, which confirm the theoretical predictions and highlight the compound's versatility in various chemical transformations.

In conclusion, Sodium (2-chlorophenyl)methanesulfinate (CAS: 2137601-59-1) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to radiopharmaceutical development, underscore its importance in the field. Future studies are expected to further elucidate its potential, paving the way for innovative therapeutic solutions and advanced chemical methodologies.